Cas no 139584-78-4 (5-Pyrimidinecarboxylic acid, 2-propynyl ester)
139584-78-4 structure
Product Name:5-Pyrimidinecarboxylic acid, 2-propynyl ester
CAS No:139584-78-4
MF:C8H6N2O2
MW:162.145441532135
CID:1275464
PubChem ID:15748931
Update Time:2025-04-20
5-Pyrimidinecarboxylic acid, 2-propynyl ester Chemical and Physical Properties
Names and Identifiers
-
- 5-Pyrimidinecarboxylic acid, 2-propynyl ester
- prop-2-ynyl pyrimidine-5-carboxylate
- DTXSID30577917
- PROP-2-YN-1-YL PYRIMIDINE-5-CARBOXYLATE
- 139584-78-4
-
- Inchi: 1S/C8H6N2O2/c1-2-3-12-8(11)7-4-9-6-10-5-7/h1,4-6H,3H2
- InChI Key: VVAWOXDVRMMVKJ-UHFFFAOYSA-N
- SMILES: O(CC#C)C(C1=CN=CN=C1)=O
Computed Properties
- Exact Mass: 162.04298
- Monoisotopic Mass: 162.042927438g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 200
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.2
- Topological Polar Surface Area: 52.1Ų
Experimental Properties
- PSA: 52.08
5-Pyrimidinecarboxylic acid, 2-propynyl ester Related Literature
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
139584-78-4 (5-Pyrimidinecarboxylic acid, 2-propynyl ester) Related Products
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- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
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- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
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- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
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